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Compound of Interest

tert-Butyl ((1-benzylpyrrolidin-3-
Compound Name:
yl)methyl)carbamate

Cat. No.: B136152

Technical Guide: tert-Butyl ((1-benzylpyrrolidin-
3-yl)methyl)carbamate

CAS Number: 99735-30-5

This in-depth technical guide is intended for researchers, scientists, and drug development
professionals. It provides comprehensive information on the chemical properties, synthesis,
and applications of tert-butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate.

Chemical and Physical Properties

This compound is a key intermediate in organic synthesis, particularly in the development of
pharmaceutical agents. The tert-butyloxycarbonyl (Boc) protecting group allows for selective
deprotection and further functionalization of the amine, while the benzyl group provides a
useful handle for various chemical transformations.[1]
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Property Value Reference
Molecular Formula C16H24N202 [1]
Molecular Weight 276.37 g/mol

White to off-white crystalline
Appearance

powder
Melting Point 113 °C
Boiling Point 385.1 °C at 760 mmHg
Density 1.08 g/cm3
Flash Point 186.7 °C

Soluble in organic solvents
Solubility such as dichloromethane and

methanol.

Safety Information

Standard safety precautions should be taken when handling this compound.

Hazard

Description

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation.

Precautionary Statements

P264: Wash skin thoroughly after handling.
P280: Wear protective gloves/ eye protection/
face protection. P302 + P352: IF ON SKIN:
Wash with plenty of soap and water. P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue

rinsing.

Storage

Keep container tightly closed in a dry and well-

ventilated place.
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Experimental Protocols
Synthesis of (R)-tert-Butyl ((1-benzylpyrrolidin-3-
yl)methyl)carbamate

This protocol details the synthesis of the (R)-enantiomer of the target compound via Boc
protection of (R)-1-benzyl-3-aminopyrrolidine.[2]

Materials:

(R)-(+)-1-Benzyl-3-aminopyrrolidine

Di-tert-butyl dicarbonate (Boc20)

Sodium bicarbonate (NaHCO3)

Acetonitrile

Deionized water

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Dissolve 5.92 g (70.5 mmol) of sodium bicarbonate in 118 mL of deionized water.

e Add the sodium bicarbonate solution to a solution of 5.00 g (28.4 mmol) of (R)-(+)-1-benzyl-
3-aminopyrrolidine in 118 mL of acetonitrile.

e Stir the mixture at room temperature for 10 minutes.

e Add 6.22 g (28.5 mmol) of di-tert-butyl dicarbonate to the mixture and continue stirring
overnight at room temperature.

 After the reaction is complete, concentrate the solution under reduced pressure.

o Extract the residue three times with dichloromethane.
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o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

 Purify the residue by flash column chromatography using a mixture of methanol and
dichloromethane (2:98) as the eluent.

e Remove the solvent under vacuum to yield the final product.

Expected Yield: Approximately 65.2%][2]
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Reaction Setup
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,

(R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
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Caption: Synthetic workflow for (R)-tert-butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate.
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Applications in Drug Development

tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate is a valuable building block in the
synthesis of more complex molecules with therapeutic potential. A significant application is in
the development of dual serotonin and noradrenaline reuptake inhibitors (SNRIs), which are
used in the treatment of depression and other mood disorders.[3][4]

The Boc-protected amine allows for the strategic introduction of various functionalities. The
benzyl group can also be modified or removed in subsequent synthetic steps.

Role as a Precursor to Dual Serotonin/Noradrenaline
Reuptake Inhibitors

The synthesis of novel N-benzyl-N-(pyrrolidin-3-yl)carboxamides as dual serotonin (5-HT) and
noradrenaline (NA) monoamine reuptake inhibitors has been described.[3][4] In this context,
the Boc-protected precursor is deprotected to reveal the free amine, which is then acylated or
otherwise modified to produce the final active pharmaceutical ingredient.
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Caption: Role as a precursor in the synthesis of dual serotonin/noradrenaline reuptake
inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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